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Compound of Interest

Compound Name: 1-Bromo-2-methyloctane

CAS No.: 127839-46-7

Cat. No.: B150990

Get Quote

GC-MS Analysis and Fragmentation Patterns of 1-Bromo-2-methyloctane: A Comparative

Technical Guide

Executive Summary
This guide provides a technical analysis of 1-Bromo-2-methyloctane, a branched primary

alkyl halide often encountered as a byproduct in the synthesis of linear alkyl bromides or as a

specific alkylating agent in pharmaceutical development.

The core challenge in analyzing this compound lies in distinguishing it from its linear isomer, 1-

bromononane, and other positional isomers. While both compounds share the molecular

formula

and similar boiling points, they exhibit distinct mass spectral fragmentation signatures and
retention behaviors. This guide details the specific fragmentation pathways—driven by the 2-
methyl branch—and provides a validated protocol for their chromatographic separation.
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Property Data Notes

IUPAC Name 1-Bromo-2-methyloctane

CAS Number 127839-46-7

Molecular Formula

Molecular Weight 206.16 g/mol Isotopic pattern 206/208 (1:1)

Structure
Primary alkyl halide with

-branching

Boiling Point ~205-210 °C
Slightly lower than 1-

bromononane

Experimental Protocol: GC-MS Methodology
To achieve baseline resolution between 1-bromo-2-methyloctane and its isomers, a non-polar

capillary column with a specific temperature gradient is required.

Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

Chromatographic Conditions
Column: DB-5ms or HP-5ms (30 m × 0.25 mm × 0.25 µm).

Rationale: The 5% phenyl phase provides separation based on boiling point and subtle

shape selectivity, sufficient to resolve the branched isomer (elutes earlier) from the linear

isomer.

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet: Split/Splitless at 250°C.

Split Ratio: 50:1 (for neat samples) or Splitless (for trace impurity analysis).

Temperature Program:

Hold at 60°C for 2 min.
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Ramp 10°C/min to 200°C.

Ramp 25°C/min to 280°C and hold for 3 min.

Elution Window: The target compound typically elutes between 10–12 minutes under

these conditions.

Mass Spectrometer Settings
Source Temperature: 230°C.

Ionization: Electron Impact (EI) at 70 eV.[1]

Scan Range: m/z 35 – 300.

Note: Ensure low mass range includes m/z 41/43 for alkyl characterization and m/z 79/81

for bromine confirmation.

Fragmentation Analysis & Mechanism
The mass spectrum of 1-bromo-2-methyloctane is dominated by the instability of the C-Br

bond and the influence of the methyl branch at the C2 position.

The Molecular Ion Cluster ( )
Observation: Weak intensity peaks at m/z 206 and 208.

Pattern: A characteristic 1:1 doublet ratio confirms the presence of one Bromine atom (

and

).[2][3]

Stability: The molecular ion is less stable than in linear 1-bromononane due to the tertiary

carbon at position 2, promoting faster fragmentation.

Primary Fragmentation Pathways
Pathway A: Loss of Bromine (Heterolytic/Homolytic Cleavage)
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Mechanism: Direct scission of the C-Br bond.

Fragment Ion:m/z 127 (

).

Significance: This is often a high-intensity peak. The resulting primary carbocation (

) rapidly rearranges to a more stable secondary or tertiary carbocation.

Pathway B:

-Cleavage at Branch Point (Diagnostic)

Mechanism: Cleavage of the C1-C2 bond. The molecule loses the bromomethyl group (

, mass ~93/95).

Fragment Ion:m/z 113 (

).

Differentiation: This pathway is highly specific to the 2-methyl structure. The linear isomer (1-

bromononane) cannot form an m/z 113 ion via a simple single-bond cleavage; it would

require complex rearrangement. Therefore, a significant peak at m/z 113 is a diagnostic

marker for the 2-methyl isomer.

Pathway C: Hydrogen Bromide Elimination

Mechanism: 1,2-elimination of HBr.

Fragment Ion:m/z 126 (

).

Result: Formation of the alkene (2-methyloct-1-ene).

Visualization of Fragmentation Pathways
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Molecular Ion
[M]+ m/z 206/208

Alkyl Cation
[M-Br]+ m/z 127- Br (79/81)

Alkene Radical
[M-HBr]+. m/z 126

- HBr (80/82)

Diagnostic Branch Ion
[M-CH2Br]+ m/z 113

- CH2Br (93/95)
(Diagnostic)

Alkyl Series
m/z 43, 57, 71

Alkyl Fragmentation

Loss of CnH2n

Click to download full resolution via product page

Caption: Fragmentation pathways of 1-bromo-2-methyloctane. The green node (m/z 113)

represents the diagnostic fragment distinguishing it from linear isomers.

Comparative Analysis: Branched vs. Linear Isomer
This section contrasts 1-bromo-2-methyloctane with its most common isomer, 1-

bromononane.

Retention Index (RI) & Elution Order
On non-polar phases (DB-5/HP-5), branching reduces the boiling point and van der Waals

interactions with the stationary phase.

Compound Estimated RI (DB-5) Elution Order

1-Bromo-2-methyloctane 1200 - 1215 Elutes First

1-Bromononane 1235 - 1245 Elutes Second

Note: The branched isomer typically elutes 0.5 – 1.0 minutes earlier than the linear isomer

under standard ramp rates.
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Feature
1-Bromo-2-methyloctane
(Branched)

1-Bromononane (Linear)

Molecular Ion (

)
Weak doublet (206/208) Weak doublet (206/208)

Base Peak m/z 57 or 43 (Alkyl) m/z 43 or 57 (Alkyl)

Diagnostic Ion m/z 113 (Strong) m/z 135 (Weak/Absent)

[M-Br] m/z 127 (Moderate) m/z 127 (Strong)

Loss of m/z 163/165 (Weak) m/z 163/165 (Distinct series)
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Unknown Peak
(m/z 206/208 present)

Check Retention Index (RI)
(DB-5 Column)

RI ≈ 1240
(Late eluter)

Higher RI

RI ≈ 1210
(Early eluter)

Lower RI

ID: 1-Bromononane
(Linear)

Check MS for m/z 113

m/z 113 Absent

ID: 1-Bromo-2-methyloctane
(Branched)

m/z 113 Present

Click to download full resolution via product page

Caption: Decision tree for distinguishing 1-bromo-2-methyloctane from 1-bromononane using

GC-MS data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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